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Introduction

The tripeptide sequence Ser-Ser-Lys (SSK) is a recurring motif in a variety of biologically active
peptides. While the standalone SSK tripeptide has not been demonstrated to possess intrinsic
biological activity, its presence within larger peptide structures is crucial for their function. This
document provides detailed application notes and protocols for functional assays involving two
key examples of Ser-Ser-Lys-containing peptides: a bradykinin-potentiating peptide and a
substrate for Prostate-Specific Antigen (PSA). These examples highlight the diverse roles of
the SSK motif, from modulating receptor sensitivity to serving as a recognition site for
enzymatic cleavage in targeted drug delivery.

I. Bradykinin-Potentiating Peptide: Val-Glu-Ser-Ser-
Lys

The pentapeptide Val-Glu-Ser-Ser-Lys has been identified as a bradykinin-potentiating peptide,
enhancing the contractile effect of bradykinin on smooth muscle. The proposed mechanism of
action is the sensitization of bradykinin receptors, leading to an increased affinity for
bradykinin[1].
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Currently, specific quantitative data on the binding affinity (Kd) of Val-Glu-Ser-Ser-Lys to
bradykinin receptors or the precise fold-change in bradykinin's EC50 is not available in the
reviewed literature. However, qualitative studies have demonstrated a significant leftward shift
in the bradykinin dose-response curve in the presence of this peptide, indicating increased
potency[1].

Signaling Pathway

The potentiation of the bradykinin signaling pathway by Val-Glu-Ser-Ser-Lys is thought to occur
at the level of the bradykinin B2 receptor, a G-protein coupled receptor (GPCR). By increasing
the receptor's affinity for bradykinin, the peptide enhances the downstream signaling cascade,
which involves the activation of phospholipase C (PLC), leading to the production of inositol
trisphosphate (IP3) and diacylglycerol (DAG). This ultimately results in an increase in
intracellular calcium and smooth muscle contraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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